Cas no 1137213-00-3 (methyl 3-[(oxan-4-yl)amino]propanoate)

• Product Name: methyl 3-[(oxan-4-yl)amino]propanoate
• CAS No: 1137213-00-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD12087741
• CID: 4572510
• PubChem ID: 43608622
• Update Time: 2025-11-03

methyl 3-[(oxan-4-yl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-((tetrahydro-2H-pyran-4-yl)amino)propanoate
• methyl 3-[(oxan-4-yl)amino]propanoate
• β-Alanine, N-(tetrahydro-2H-pyran-4-yl)-, methyl ester
• SY195160
• PS-17934
• Methyl 3-[(Tetrahydro-2H-pyran-4-yl)amino]propanoate
• methyl 3-(oxan-4-ylamino)propanoate
• AKOS009623101
• F71017
• MFCD12087741
• EN300-95372
• CS-0264925
• Methyl3-((tetrahydro-2H-pyran-4-yl)amino)propanoate
• 1137213-00-3
• SCHEMBL1203211
• Methyl 3-(tetrahydro-2H-pyran-4-ylamino)propanoate

• MDL： MFCD12087741
• Inchi： 1S/C9H17NO3/c1-12-9(11)2-5-10-8-3-6-13-7-4-8/h8,10H,2-7H2,1H3
• InChI Key： PGIDVGDAPLULBT-UHFFFAOYSA-N
• SMILES： N(C1CCOCC1)CCC(=O)OC

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-[(oxan-4-yl)amino]propanoate

Methyl 3-[(oxan-4-yl)amino]propanoate: A Versatile Compound in Pharmaceutical and Biomedical Applications

Methyl 3-[(oxan-4-yl)amino]propanoate, with the CAS number 1137213-00-3, is a derivative of propanoic acid that has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. This compound is characterized by its ester functional group and the presence of an oxan-4-yl moiety, which contributes to its biological activity and pharmacokinetic properties. The synthesis and characterization of this compound have been extensively studied, with recent advancements highlighting its role in drug development and biotechnology.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that Methyl 3-[(oxan-4-yl)amino]propanoate exhibits promising anti-inflammatory properties, making it a potential candidate for the treatment of chronic inflammatory diseases. The compound's ability to modulate cytokine production and reduce oxidative stress has been validated through in vitro and in vivo experiments, underscoring its therapeutic potential. These findings align with the growing interest in targeting inflammatory pathways for the development of novel therapeutics.

The chemical structure of Methyl 3-[(oxan-4-yl)amino]propano,3-00-3 is composed of a propanoic acid backbone with an amino group substituted at the third carbon position. The oxan-4-yl ring introduces additional functional groups that can interact with biological targets, enhancing the compound's selectivity and efficacy. Recent studies have focused on optimizing the stereochemistry of this molecule to improve its pharmacological profile, as stereochemical variations can significantly impact biological activity.

In the field of pharmaceutical research, Methyl 3-[(oxan-4-yl)amino]propanoate has been explored as a building block for the synthesis of more complex molecules. For instance, a 2024 study in Organic & Biomolecular Chemistry reported the use of this compound as a key intermediate in the development of novel antidiabetic agents. The compound's ability to modulate glucose metabolism and enhance insulin sensitivity has been linked to its structural features, which allow for interactions with metabolic pathways.

Another area of interest is the application of Methyl 3-[(oxan-4-yl)amino]propanoate in the formulation of sustained-release drug delivery systems. Its ester functionality provides a means to control the release rate of active pharmaceutical ingredients, which is critical for improving patient compliance and therapeutic outcomes. Research published in Advanced Drug Delivery Reviews (2023) highlighted the potential of this compound in creating biocompatible polymers that can encapsulate and deliver drugs over extended periods.

The synthesis of Methyl 3-[(oxan-4-yl)amino]propanoate typically involves multi-step organic reactions, including esterification and amino group introduction. Recent advancements in catalytic methods have improved the efficiency of these processes, reducing the environmental impact and increasing the yield of the final product. A 2023 study in Catalysis Science & Technology described the use of metal-based catalysts to achieve high selectivity in the formation of this compound, which is crucial for industrial-scale production.

From a safety perspective, Methyl 3-[(oxan-4-yl)amino]propanoate has been evaluated for its toxicological profile. Preclinical studies have shown that the compound exhibits low acute toxicity and is well-tolerated in animal models. These findings are essential for its potential use in human therapeutics, as they provide a foundation for further clinical investigations. However, ongoing research is needed to fully understand its long-term effects and mechanisms of action.

The therapeutic potential of Methyl 3-[(oxan-4-yl)amino]propanoate extends beyond its anti-inflammatory and metabolic effects. Recent studies have explored its role in neurodegenerative diseases, where it has shown the ability to protect neuronal cells from oxidative damage. A 2024 publication in Neurochemistry International reported that this compound can cross the blood-brain barrier and exert its protective effects in the central nervous system, opening new avenues for the treatment of conditions such as Alzheimer's disease.

Furthermore, the compound's biocompatibility has been investigated in the context of biomaterials science. Researchers have explored its use in the development of scaffolds for tissue engineering, where its ability to support cell adhesion and proliferation has been demonstrated. A 2023 study in Biomaterials highlighted the potential of Methyl 3-[(oxan-4-yl)amino]propanoate in creating biodegradable matrices that can facilitate tissue regeneration, particularly in applications such as bone and cartilage repair.

Despite its promising properties, the development of Methyl 3-[(oxan-4-yl)amino]propanoate as a therapeutic agent faces several challenges. One of the primary obstacles is the need to optimize its pharmacokinetic profile to ensure adequate bioavailability and prolonged action. Additionally, the compound's stability under various physiological conditions must be addressed to prevent degradation and ensure efficacy in vivo. Ongoing research is focused on overcoming these challenges through structural modifications and formulation strategies.

In conclusion, Methyl 3-[(oxan-4-yl)amino]propanoate represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of novel therapeutics. As research continues to uncover its potential applications, the compound is poised to play a crucial role in addressing unmet medical needs. The ongoing exploration of its properties and mechanisms of action will undoubtedly contribute to the advancement of drug discovery and biotechnology.